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Quantitative Data on Toxicity & Exposure

Aspect Key Quantitative Data Source

Toxic Dose
(Glycoalkaloids)

2-5 mg/kg body weight can cause toxic symptoms. 3-6
mg/kg body weight can be fatal. [1]

Wikipedia

Clinical Poisoning
Dose

In adults, 200-400 mg of total glycoalkaloids can cause

symptoms. For children, 20-40 mg is sufficient. A dose of 600
mg is considered lethal. [2]

JEBMS

Safe Levels in
Potatoes

Commercial potatoes typically contain <0.2 mg/g of
glycoalkaloids. Potatoes that have greened can contain ≥1
mg/g. [2]

JEBMS

Average Daily
Intake

The average potato has 0.075 mg solanine/g. Based on

average U.S. consumption (167 g/person/day), this equals
~0.18 mg/kg of body weight. [1]

Wikipedia

CYP2D6 Metabolite
Ratios

In patients on tamoxifen, 4-OH-solanidine/solanidine ratio
< 2.1 and SSDA/solanidine ratio < 0.8 predicted low active

metabolite levels. [3]

Clin Pharmacol
Ther. 2024
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Mechanisms of Toxicity

The toxicity of solanidine (as part of potato glycoalkaloids) is complex and not fully understood, but several

key mechanisms have been identified through research. The overall toxicity mechanism can be visualized in

the following pathway diagram.
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Overview of solanidine toxicity mechanisms involving mitochondrial, cell membrane, and neurological

pathways.

Detailed Explanation of Mechanisms
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Cell Membrane Disruption: Solanidine's parent glycoalkaloids, α-solanine and α-chaconine, are

potent cytotoxins that rapidly induce cell lysis [2]. They have a strong detergent-like effect on cell

membranes, disrupting their integrity. This action is particularly irritating to the mucosal lining of the

gastrointestinal tract, leading to symptoms like nausea, vomiting, abdominal cramps, and diarrhea [1]

[2].

Mitochondrial Toxicity and Apoptosis: One proposed mechanism suggests that solanine (which

releases solanidine) interacts with mitochondrial membranes. Exposure facilitates the opening of

mitochondrial potassium channels, increasing their membrane potential [1] [2]. This leads to the

transport of Ca²⁺ from the mitochondria into the cytoplasm. The rapid and sustained increase in

cytoplasmic Ca²⁺ concentration is an early trigger for programmed cell death, or apoptosis [2].

Cholinesterase Inhibition: Solanum glycoalkaloids have been shown to inhibit the activity of

acetylcholinesterase (AChE) and butyrylcholinesterase in the central nervous system [2] [4]. This

inhibition leads to an accumulation of the neurotransmitter acetylcholine, which can result in the

neurological symptoms observed in poisoning, such as delirium, hallucinations, and paralysis [1] [4].

Sodium Transport Interference: Potato glycoalkaloids can also affect the active transport of sodium

across cell membranes [1]. This disruption of ion balance can contribute to overall cellular dysfunction

and the spectrum of toxic symptoms.

Experimental & Research Methodologies

For researchers, understanding the methods used to study solanidine is crucial. The following table outlines

key experimental approaches cited in the literature.

Experimental
Goal

Detailed Methodology Source

Identify
Biosynthetic
Enzymes

1. Gene Identification: Co-expression analysis of potato
transcriptome data to find genes correlated with known SGA

biosynthetic genes. 2. Functional Validation: Knockout of candidate
genes (RPG1 & RPG2) in potato hairy roots via CRISPR/Cas9 and

analysis of metabolite accumulation (e.g., loss of α-solanine, buildup
of zwittersolanine). 3. In Vitro Assay: Heterologous expression of

Natl. Lib. of
Med.
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Experimental
Goal

Detailed Methodology Source

enzymes in E. coli, purification, and incubation with substrates (e.g.,
zwittersolanine). 4. Structural Determination: Reaction products are

isolated and their structures elucidated using Nuclear Magnetic
Resonance (NMR) spectroscopy. [5]

Study
Metabolic
Pathways in
Humans

1. Cohort Study: Use a retrospective cohort of patients (e.g., 1,032
breast cancer patients on tamoxifen). 2. Sample Analysis: Collect

plasma samples and analyze them using Liquid Chromatography-
Mass Spectrometry (LC-MS) to detect and quantify solanidine and its

metabolites (e.g., 4-OH-solanidine, SSDA). 3. Correlation with
Pharmacogenomics: Correlate metabolite ratios with patient

CYP2D6 genotype and activity, as well as with the metabolism of
other drugs like tamoxifen. [3]

Clin
Pharmacol
Ther. 2024

Assess
Cytotoxicity &
Membrane
Lysis

In vitro experiments expose cell lines to α-solanine and α-chaconine,
both individually and in combination, to observe the rate of cell lysis.

The synergistic effect of the two compounds is a key focus. [2]

JEBMS

Clinical and Research Implications

Solanidine's role extends beyond classic food poisoning, with emerging implications in pharmacology and

drug development.

Pharmacogenomics and Drug-Diet Interactions: Recent research has identified solanidine as a diet-

derived biomarker for the activity of the metabolic enzyme CYP2D6 [3]. The ratios of solanidine

metabolites (4-OH-solanidine and SSDA) to the parent compound are highly correlated with CYP2D6

activity. This is clinically significant for drugs activated by CYP2D6, such as tamoxifen, used in

breast cancer treatment. These ratios can help predict patient-specific drug efficacy and manage drug-

diet interactions [3].

Biosynthesis and Crop Engineering: A complete understanding of the solanidine biosynthetic

pathway opens avenues for genetic engineering. By targeting key genes, such as the recently

discovered reductases RPG1 and RPG2, it is possible to develop potato varieties with reduced

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://pubmed.ncbi.nlm.nih.gov/39039708/
https://www.jebms.org/full-text/177
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39039708/
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39039708/
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


glycoalkaloid content for enhanced food safety, or conversely, with elevated levels in leaves for

improved pest and disease resistance [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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